Cas no 1550823-50-1 (1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE)

• Product Name: 1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE
• CAS No: 1550823-50-1
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD26136483
• CID: 5210122
• PubChem ID: 83815997
• Update Time: 2025-08-04

1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE

• MDL： MFCD26136483
• Inchi： 1S/C10H14FN/c1-7-3-4-9(8(2)5-7)10(12)6-11/h3-5,10H,6,12H2,1-2H3
• InChI Key： UFCRSPOHJMGYNL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1C)(N)CF

Additional information on 1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE

Introduction to 1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE (CAS No. 1550823-50-1)

1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE (CAS No. 1550823-50-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMFEMA, is characterized by its unique chemical structure, which includes a 2,4-dimethylphenyl group and a fluorinated ethylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of DMFEMA is defined by its molecular formula C₁₀H₁₃FN₂. The presence of the fluorine atom in the ethylamine chain introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These properties have been extensively studied to understand their implications in medicinal chemistry.

Recent research has focused on the potential therapeutic applications of DMFEMA. Studies have shown that this compound exhibits promising pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that DMFEMA can effectively reduce pain and inflammation in animal models, suggesting its potential as a novel analgesic agent.

In addition to its analgesic properties, DMFEMA has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that DMFEMA can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the compound's potential as a therapeutic agent for neurological disorders.

The pharmacokinetic profile of DMFEMA has also been studied to ensure its suitability for clinical applications. Pharmacokinetic studies have shown that DMFEMA has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects. These characteristics make it an attractive candidate for further clinical development.

In terms of safety, preclinical studies have indicated that DMFEMA has a favorable safety profile at therapeutic doses. Toxicological evaluations have not reported any significant adverse effects at relevant concentrations. However, as with any new chemical entity (NCE), ongoing safety assessments are essential to ensure its long-term safety and efficacy.

The synthesis of DMFEMA involves several well-established chemical reactions. One common synthetic route involves the reaction of 2,4-dimethylbenzaldehyde with an appropriate fluorinated amine precursor. This process typically yields high purity products with good yields, making it suitable for large-scale production. The synthetic pathway is well-documented in the literature and can be adapted to meet specific research or industrial requirements.

The potential applications of DMFEMA extend beyond its therapeutic uses. In the field of materials science, the unique properties of this compound have been explored for developing novel functional materials. For example, researchers at the Massachusetts Institute of Technology (MIT) have investigated the use of DMFEMA-based polymers in advanced drug delivery systems. These polymers can be designed to release drugs in a controlled manner, enhancing their therapeutic efficacy while minimizing side effects.

In conclusion, 1-(2,4-DIMETHYLPHENYL)-2-FLUOROETHAN-1-AMINE (CAS No. 1550823-50-1), or DMFEMA, is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future innovations in medicine and beyond.